cis-Captafol
cis-Captafol
Brand Name:
Vulcanchem
CAS No.:
2939-80-2
VCID:
VC0155124
InChI:
InChI=1S/C10H9Cl4NO2S/c11-9(12)10(13,14)18-15-7(16)5-3-1-2-4-6(5)8(15)17/h1-2,5-6,9H,3-4H2/t5-,6+
SMILES:
C1C=CCC2C1C(=O)N(C2=O)SC(C(Cl)Cl)(Cl)Cl
Molecular Formula:
C10H9Cl4NO2S
Molecular Weight:
349.1 g/mol
cis-Captafol
CAS No.: 2939-80-2
Reference Standards
VCID: VC0155124
Molecular Formula: C10H9Cl4NO2S
Molecular Weight: 349.1 g/mol
| CAS No. | 2939-80-2 |
|---|---|
| Product Name | cis-Captafol |
| Molecular Formula | C10H9Cl4NO2S |
| Molecular Weight | 349.1 g/mol |
| IUPAC Name | (3aR,7aS)-2-(1,1,2,2-tetrachloroethylsulfanyl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione |
| Standard InChI | InChI=1S/C10H9Cl4NO2S/c11-9(12)10(13,14)18-15-7(16)5-3-1-2-4-6(5)8(15)17/h1-2,5-6,9H,3-4H2/t5-,6+ |
| Standard InChIKey | JHRWWRDRBPCWTF-OLQVQODUSA-N |
| Isomeric SMILES | C1C=CC[C@H]2[C@@H]1C(=O)N(C2=O)SC(C(Cl)Cl)(Cl)Cl |
| SMILES | C1C=CCC2C1C(=O)N(C2=O)SC(C(Cl)Cl)(Cl)Cl |
| Canonical SMILES | C1C=CCC2C1C(=O)N(C2=O)SC(C(Cl)Cl)(Cl)Cl |
| Synonyms | (3aR,7aS)-rel-3a,4,7,7a-Tetrahydro-2-[(1,1,2,2-tetrachloroethyl)thio]-1H-isoindole-1,3(2H)-dione;_x000B_cis-3a,4,7,7a-Tetrahydro-2-[(1,1,2,2-tetrachloroethyl)thio]-1H-isoindole-1,3(2H)-dione; cis-N-[(1,1,2,2-Tetrachloroethyl)thio]-4-cyclohexene-1,2-dicarbo |
| PubChem Compound | 16760159 |
| Last Modified | Nov 11 2021 |
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